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Compound of Interest

Compound Name: 2-(methylthio)furan

CAS No.: 13129-38-9

Cat. No.: B1295398

Get Quote

2-(Methylthio)furan is a volatile organic compound with significant interest in the flavor and

fragrance industry, contributing to the savory and meaty notes in various food products. A

comprehensive understanding of its molecular structure and purity is paramount for its effective

application and for regulatory purposes. Spectroscopic techniques such as Nuclear Magnetic

Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provide the

necessary tools to elucidate the structural features and confirm the identity of this molecule.

This guide offers an in-depth analysis of the spectroscopic data of 2-(methylthio)furan,

grounded in established scientific principles and supported by data from analogous

compounds. We will explore the theoretical underpinnings of each technique, present detailed

experimental protocols, and interpret the resulting spectral data to provide a complete

molecular profile of 2-(methylthio)furan.

Mass Spectrometry (MS): Deconstructing the
Molecule
Mass spectrometry is a powerful analytical technique for determining the molecular weight of a

compound and deducing its structure by analyzing its fragmentation pattern upon ionization.
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For a volatile compound like 2-(methylthio)furan, Gas Chromatography-Mass Spectrometry

(GC-MS) is the method of choice.

Predicted Mass Spectrum of 2-(Methylthio)furan
While a publicly available, fully annotated mass spectrum for 2-(methylthio)furan is not readily

accessible, we can predict its key features based on the known fragmentation patterns of furan

derivatives and thioethers. The molecular ion peak (M⁺) for 2-(methylthio)furan (C₅H₆OS) is

expected at a mass-to-charge ratio (m/z) of 114.17.

Data from the closely related isomer, 2-methyl-3-(methylthio)furan, shows a molecular ion peak

at m/z 128, with major fragments at m/z 113 and 99[1]. This suggests that the loss of a methyl

group (CH₃, 15 Da) is a likely fragmentation pathway.

Table 1: Predicted Key Fragments for 2-(Methylthio)furan

m/z Predicted Fragment Notes

114 [C₅H₆OS]⁺ Molecular Ion (M⁺)

99 [C₄H₃OS]⁺
Loss of a methyl group (-CH₃)

from the thioether moiety

85 [C₄H₅S]⁺ Cleavage of the furan ring

71 [C₃H₃S]⁺ Further fragmentation

45 [CHS]⁺
Characteristic fragment for

thioethers

Proposed Fragmentation Pathway
The fragmentation of 2-(methylthio)furan is expected to be initiated by the ionization of one of

the lone pair electrons on the sulfur or oxygen atom. The subsequent fragmentation will likely

involve the cleavage of the C-S bonds and the furan ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#introduction-unveiling-the-molecular-signature-of-2-methylthio-furan
https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#introduction-unveiling-the-molecular-signature-of-2-methylthio-furan
https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#introduction-unveiling-the-molecular-signature-of-2-methylthio-furan
https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#introduction-unveiling-the-molecular-signature-of-2-methylthio-furan
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-_methylthio_furan
https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#introduction-unveiling-the-molecular-signature-of-2-methylthio-furan
https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#introduction-unveiling-the-molecular-signature-of-2-methylthio-furan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[C₅H₆OS]⁺˙
m/z = 114

[C₄H₃OS]⁺
m/z = 99- •CH₃

[C₄H₅S]⁺
m/z = 85

- CO

Click to download full resolution via product page

Caption: Proposed primary fragmentation of 2-(methylthio)furan.

Experimental Protocol: GC-MS Analysis
This protocol outlines the general procedure for the analysis of a volatile liquid sample like 2-
(methylthio)furan using GC-MS.

Sample Preparation: Prepare a dilute solution of 2-(methylthio)furan (e.g., 10 µg/mL) in a

volatile organic solvent such as dichloromethane or hexane[2].

Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer.

GC Conditions:

Injector Temperature: 250 °C

Column: A non-polar column (e.g., DB-5ms) is suitable for this type of analyte.

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10

°C/min.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 200.
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Ion Source Temperature: 230 °C.
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Caption: Workflow for GC-MS analysis of 2-(methylthio)furan.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into the Chemical Environment
NMR spectroscopy is an indispensable tool for elucidating the precise arrangement of atoms

within a molecule. Both ¹H and ¹³C NMR provide detailed information about the chemical

environment of the hydrogen and carbon nuclei, respectively.

Predicted ¹H NMR Spectrum

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body-img#introduction-unveiling-the-molecular-signature-of-2-methylthio-furan
https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#introduction-unveiling-the-molecular-signature-of-2-methylthio-furan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ¹H NMR spectrum of 2-(methylthio)furan is expected to show signals for the three

protons on the furan ring and the three protons of the methylthio group. The chemical shifts of

the furan protons are influenced by the electron-donating effect of the oxygen atom and the

electron-withdrawing/donating nature of the methylthio group.

Table 2: Predicted ¹H NMR Data for 2-(Methylthio)furan in CDCl₃

Proton
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Predicted Coupling
Constant (J, Hz)

H-3 6.2 - 6.4
Doublet of doublets

(dd)
J₃,₄ ≈ 3.5, J₃,₅ ≈ 1.8

H-4 6.0 - 6.2
Doublet of doublets

(dd)
J₄,₃ ≈ 3.5, J₄,₅ ≈ 0.8

H-5 7.2 - 7.4
Doublet of doublets

(dd)
J₅,₃ ≈ 1.8, J₅,₄ ≈ 0.8

-SCH₃ 2.4 - 2.6 Singlet (s) -

The chemical shifts of furan protons are typically found between 6.0 and 7.5 ppm. The proton

at the 5-position is expected to be the most downfield due to its proximity to the electronegative

oxygen atom. The methyl protons of the thioether group are anticipated to appear as a singlet

in the range of 2.4-2.6 ppm.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information on the carbon skeleton of 2-(methylthio)furan.

Table 3: Predicted ¹³C NMR Data for 2-(Methylthio)furan in CDCl₃
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Carbon Predicted Chemical Shift (δ, ppm)

C-2 150 - 155

C-3 105 - 110

C-4 110 - 115

C-5 140 - 145

-SCH₃ 15 - 20

The carbon atom attached to the oxygen (C-2 and C-5) will be the most deshielded. The

presence of the sulfur atom will also influence the chemical shift of C-2.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of 2-(methylthio)furan in about 0.6-

0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small

amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Data Acquisition:

Acquire the spectrum using a standard single-pulse experiment.

Optimize the spectral width to cover the expected range of chemical shifts (e.g., 0-10

ppm).

Collect a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

¹³C NMR Data Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

Set the spectral width to approximately 0-220 ppm.

A longer acquisition time and a larger number of scans will be necessary compared to ¹H

NMR to obtain a good spectrum.
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Infrared (IR) Spectroscopy: Probing the Vibrational
Modes
Infrared spectroscopy provides information about the functional groups present in a molecule

by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Spectrum
The IR spectrum of 2-(methylthio)furan is expected to show characteristic absorption bands

for the furan ring and the C-S bond.

Table 4: Predicted Characteristic IR Absorption Bands for 2-(Methylthio)furan

Wavenumber (cm⁻¹) Vibration

3100 - 3150 C-H stretching (aromatic)

2850 - 2960 C-H stretching (aliphatic -SCH₃)

~1580, ~1480 C=C stretching (furan ring)

~1170, ~1020 C-O-C stretching (furan ring)

600 - 800 C-S stretching

The C-H stretching vibrations of the furan ring typically appear above 3100 cm⁻¹, while the

aliphatic C-H stretching of the methyl group will be below 3000 cm⁻¹. The characteristic ring

stretching vibrations of the furan moiety are expected in the 1400-1600 cm⁻¹ region. The C-S

stretching vibration is often weak and can be found in the fingerprint region.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR Spectroscopy
ATR-FTIR is a convenient technique for obtaining the IR spectrum of a liquid sample with

minimal preparation.

Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a solvent such as

isopropanol.
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Background Spectrum: Collect a background spectrum of the empty ATR crystal.

Sample Application: Place a small drop of 2-(methylthio)furan directly onto the ATR crystal.

Data Acquisition: Acquire the IR spectrum over the range of 4000-400 cm⁻¹. Co-add multiple

scans (e.g., 32) to improve the signal-to-noise ratio.

Cleaning: Clean the ATR crystal thoroughly after the measurement.

Conclusion
This guide has provided a comprehensive overview of the expected spectroscopic data for 2-
(methylthio)furan based on NMR, MS, and IR techniques. While experimental data for this

specific molecule is sparse in the public domain, a detailed and reliable spectroscopic profile

can be predicted by leveraging data from analogous compounds and fundamental principles of

spectroscopy. The provided experimental protocols offer a robust framework for researchers to

acquire high-quality data for this and similar volatile organic compounds. A thorough

understanding of its spectroscopic signature is essential for the quality control and successful

application of 2-(methylthio)furan in various industries.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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